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Compound of Interest

Compound Name: 2-(Pyridin-2-yl)-4,5-dihydrooxazole

Cat. No.: B054324 Get Quote

Essential Safety and Handling Guide for 2-
(Pyridin-2-yl)-4,5-dihydrooxazole
This guide provides comprehensive safety and logistical information for handling 2-(Pyridin-2-
yl)-4,5-dihydrooxazole, tailored for researchers, scientists, and drug development

professionals. The following protocols for personal protective equipment (PPE), operational

handling, and disposal are based on the known hazards of this compound and general

laboratory safety principles.

Chemical Identifier:

CAS Number: 119165-69-4

Molecular Formula: C₈H₈N₂O

Physical Form: Solid[1]

Hazard Assessment
2-(Pyridin-2-yl)-4,5-dihydrooxazole is classified with the following hazards:

GHS Pictogram: GHS07 (Harmful)[1]

Signal Word: Warning[1]
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Hazard Statements:[1]

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Based on the hazard statements for the parent compound and general knowledge of related

heterocyclic compounds, it is crucial to handle this chemical with appropriate caution in a well-

ventilated laboratory setting to avoid exposure.

Personal Protective Equipment (PPE)
A multi-level approach to PPE is essential to ensure safety during the handling of 2-(Pyridin-2-
yl)-4,5-dihydrooxazole. The required level of protection depends on the specific laboratory

operation being performed.

Protection Level Required PPE When to Use

Standard Laboratory

Operations (Level D)

Safety glasses with side

shields or goggles, lab coat,

nitrile gloves, and closed-toe

shoes.[2]

For handling small quantities in

a well-ventilated area or a

chemical fume hood.

Operations with Splash or

Aerosol Potential (Level C)

Chemical splash goggles, face

shield, chemical-resistant

apron or coveralls, and double-

gloving (nitrile).[2]

Recommended when there is

a heightened risk of splashing

or aerosol generation, such as

during heating, vortexing, or

transferring large volumes.[2]

Emergency Situations (Spills

or Releases)

Full-face respirator with

appropriate cartridges,

chemical-resistant suit, and

heavy-duty chemical-resistant

gloves and boots.[2]

Necessary for responding to

spills or uncontrolled releases

of the compound.[2]
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Operational and Handling Plan
Adherence to a strict, step-by-step operational plan is critical for minimizing exposure and

ensuring a controlled environment when working with 2-(Pyridin-2-yl)-4,5-dihydrooxazole.

1. Preparation:

Always consult the Safety Data Sheet (SDS) before use.

Work should be conducted in a certified chemical fume hood to minimize the risk of

inhalation.

Ensure that an eyewash station and safety shower are readily accessible.

Assemble all necessary equipment and reagents before starting the procedure.

2. Handling:

Wear the appropriate level of PPE as detailed in the table above.

Avoid direct contact with skin and eyes.[3]

Do not eat, drink, or smoke in the handling area.[4]

Use spark-proof tools and equipment to prevent ignition sources, as heterocyclic compounds

can be flammable.[2]

After handling, wash hands and any exposed skin thoroughly with soap and water.

3. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4]

The recommended storage temperature is -20°C.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[5]
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Disposal Plan
Proper disposal of 2-(Pyridin-2-yl)-4,5-dihydrooxazole and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Collection:

Collect chemical waste in a clearly labeled, sealed, and appropriate container.

Contaminated materials such as gloves, absorbent pads, and weighing paper should also be

collected as hazardous waste.

2. Waste Storage:

Store waste containers in a designated, well-ventilated, and secure area, away from

incompatible materials.

Utilize secondary containment to prevent spills.

3. Disposal Method:

Dispose of the chemical waste through a licensed and approved waste disposal company.

Do not dispose of the chemical down the drain or in the regular trash.

Contaminated packaging should be disposed of as unused product.[3]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling 2-(Pyridin-2-yl)-4,5-
dihydrooxazole, emphasizing critical safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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